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Compound of Interest

Compound Name: Formetanate

cat. No.: B1673542

A Technical Guide to Formetanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formetanate is a synthetic carbamate ester widely utilized as a contact and stomach-action
insecticide and acaricide.[1][2] It is effective against a range of agricultural pests, including
spider mites and certain insects like Diptera, Hemiptera, and Thysanoptera, on crops such as
fruits, vegetables, and alfalfa.[2] This document provides a comprehensive overview of the
chemical structure, physicochemical properties, mechanism of action, and toxicological data of
Formetanate. It is also commonly available as a hydrochloride salt, Formetanate
hydrochloride, which exhibits high water solubility.[3][4]

Chemical Structure and Identifiers

Formetanate's chemical structure consists of a phenyl ring substituted with a methylcarbamate
group and a dimethylaminomethylideneamino group.[1]

Table 1: Chemical Identifiers for Formetanate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1673542?utm_src=pdf-interest
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate
https://www.echemi.com/products/pd180521133184-formetanate-hydrochloride.html
https://www.echemi.com/products/pd180521133184-formetanate-hydrochloride.html
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://cymitquimica.com/cas/23422-53-9/
https://www.benchchem.com/product/b1673543
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate
https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

3-(dimethylaminomethylideneamino)phenyl] N-
IUPAC Name (3 Y Y Jphenyl]
methylcarbamate[1]

22259-30-9 (Formetanate)[1][5]; 23422-53-9
(Formetanate HCI)[6]

CAS Number

C11H15Ns02 (Formetanate)[1][5]; C11H16CIN3O2
(Formetanate HCI)[3]

Molecular Formula

SMILES CNC(=0)0OC1=CC=CC(=C1)N=CN(C)C[1]

INChl=1S/C11H15N302/c1-12-11(15)16-10-6-4-
InChl 5-9(7-10)13-8-14(2)3/h4-8H,1-3H3,(H,12,15)[1]
(5]

InChlKey RMFNNCGOSPBBAD-UHFFFAOYSA-N[1][5]

Physicochemical and Toxicological Properties

Formetanate is a colorless or white crystalline solid with a faint odor.[1] Its hydrochloride salt is
a white to yellowish crystalline solid or powder.[2][7]

Table 2: Physicochemical Properties of Formetanate and its Hydrochloride Salt

Property Value (Formetanate) Value (Formetanate HCI)
Molecular Weight 221.26 g/mol [1][8] 257.72 g/mol [7]

] ] 200-202 °C (decomposes)[2]
Melting Point 102 °C[6]

[7]

- Varies (e.g., 6.3 g/L, 100 mg/L
Water Solubility ted){7] 822,000 mg/L at 25 °CJ[2]
reporte

Vapor Pressure - 1.6 x 10~ Pa at 25 °C[2]

Table 3: Acute Toxicological Data for Formetanate Hydrochloride
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Route Species Value Toxicity Category

High (Category 1)[9]

Oral Rat
[10]
Low (Category 1IN[9]
Dermal
[10]
) Moderate (Category
Inhalation Rat LC50 = 0.29 mg/L[10]

N[9][10]

Formetanate HCI is not an eye irritant but is classified as a dermal sensitizer.[9][10]

Mechanism of Action

As a carbamate pesticide, Formetanate's primary mechanism of action is the inhibition of the
acetylcholinesterase (AChE) enzyme.[1][4][9] This inhibition is achieved through the
carbamoylation of the active site of AChE, leading to an accumulation of the neurotransmitter
acetylcholine at nerve synapses.[1][4] This results in continuous nerve impulse transmission,
causing neurotoxicity in target pests.[4] Unlike organophosphates, the binding of carbamates
like Formetanate to AChE is reversible, allowing for the reactivation of the enzyme.[4][9]
Consequently, the toxic effects are characterized by a rapid onset and recovery.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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